molecular formula C6H9N3 B1651135 2-(azetidin-3-yl)-1H-imidazole CAS No. 1234710-01-0

2-(azetidin-3-yl)-1H-imidazole

Cat. No. B1651135
CAS RN: 1234710-01-0
M. Wt: 123.16
InChI Key: FUUJTHNKOCYTDT-UHFFFAOYSA-N
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Description

2-(azetidin-3-yl)-1H-imidazole is a useful research compound. Its molecular formula is C6H9N3 and its molecular weight is 123.16. The purity is usually 95%.
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properties

CAS RN

1234710-01-0

Molecular Formula

C6H9N3

Molecular Weight

123.16

IUPAC Name

2-(azetidin-3-yl)-1H-imidazole

InChI

InChI=1S/C6H9N3/c1-2-9-6(8-1)5-3-7-4-5/h1-2,5,7H,3-4H2,(H,8,9)

InChI Key

FUUJTHNKOCYTDT-UHFFFAOYSA-N

SMILES

C1C(CN1)C2=NC=CN2

Canonical SMILES

C1C(CN1)C2=NC=CN2

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a stirred solution of tert-butyl 3-(1H-imidazol-2-yl)azetidine-1-carboxylate (36 mg, 0.16 mmol) in DCM (1 mL) is added boron trifluoride diethyl ether complex (40 μL, 0.318 mmol). After 2 h the reaction mixture is quenched with water (11 μL). MeOH is added and the reaction mixture is concentrated under reduced pressure to give crude 2-(azetidin-3-yl)-1H-imidazole.
Quantity
36 mg
Type
reactant
Reaction Step One
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Quantity
1 mL
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solvent
Reaction Step One

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